Cas no 851721-92-1 (4-(benzylamino)pyridine-2-carboxylic acid)

• Product Name: 4-(benzylamino)pyridine-2-carboxylic acid
• CAS No: 851721-92-1
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 3107882
• PubChem ID: 2474277
• Update Time: 2025-07-19

4-(benzylamino)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(benzylamino)pyridine-2-carboxylic acid
• EN300-12114
• 851721-92-1
• Z57990853
• G26619
• 4-(benzylamino)pyridine-2-carboxylicacid
• 964-207-6
• BJB72192
• CS-0224825
• SCHEMBL6761973
• AKOS008968731

• Inchi： 1S/C13H12N2O2/c16-13(17)12-8-11(6-7-14-12)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,14,15)(H,16,17)
• InChI Key： VCNIHBWVYVCMRK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=CN=1)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.089877630Da
• Monoisotopic Mass: 228.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-(benzylamino)pyridine-2-carboxylic acid

Comprehensive Overview of 4-(benzylamino)pyridine-2-carboxylic acid (CAS No. 851721-92-1): Properties, Applications, and Research Insights

4-(benzylamino)pyridine-2-carboxylic acid (CAS No. 851721-92-1) is a specialized organic compound with a growing presence in pharmaceutical and chemical research. This pyridine derivative features a benzylamino substituent at the 4-position and a carboxylic acid group at the 2-position, making it a versatile intermediate for drug discovery and material science. Its molecular structure (C₁₃H₁₂N₂O₂) offers unique reactivity, particularly in heterocyclic synthesis and medicinal chemistry applications.

Recent trends highlight increased interest in 4-(benzylamino)pyridine-2-carboxylic acid due to its potential role in developing small-molecule inhibitors and bioconjugation techniques. Researchers are exploring its utility in targeted drug delivery systems, aligning with the current focus on precision medicine. The compound's hydrogen-bonding capacity and metal-chelating properties also make it relevant for catalysis research, a hot topic in sustainable chemistry.

From a synthetic perspective, CAS 851721-92-1 serves as a key building block for N-heterocyclic scaffolds. Its carboxylic acid moiety enables easy derivatization through amide coupling or esterification, while the benzylamino group provides opportunities for structure-activity relationship (SAR) studies. These characteristics address frequent search queries about modular chemical synthesis and fragment-based drug design.

Analytical studies of 4-(benzylamino)pyridine-2-carboxylic acid typically employ HPLC purification and NMR characterization, with particular attention to its tautomeric equilibrium in solution. The compound exhibits interesting pH-dependent solubility, a property increasingly investigated for formulation optimization in pharmaceutical development. This aligns with industry demands for improved bioavailability of active compounds.

In material science applications, 851721-92-1 has shown promise as a ligand precursor for coordination polymers. Its ability to form stable complexes with transition metals responds to growing interest in functional materials for sensors and catalysts. The aromatic stacking interactions of its pyridine-benzyl system contribute to unique supramolecular architectures, a trending topic in nanotechnology research.

Safety evaluations indicate that 4-(benzylamino)pyridine-2-carboxylic acid requires standard laboratory precautions, with particular attention to its potential irritant properties. Proper personal protective equipment (PPE) and ventilation controls are recommended during handling, reflecting current best practices in chemical safety management.

The commercial availability of CAS 851721-92-1 has expanded significantly, with suppliers offering various purity grades (typically 95-98%) to meet different research needs. Storage recommendations generally suggest ambient or refrigerated conditions in light-resistant containers to maintain stability, addressing common questions about chemical storage protocols.

Future research directions for 4-(benzylamino)pyridine-2-carboxylic acid may explore its biological activity profiles and structure optimization for specific therapeutic targets. The compound's drug-likeness parameters (calculated LogP ~2.1, MW 228.25) position it favorably for lead compound development, particularly in central nervous system (CNS) drug discovery programs.